3-(3-fluorobenzyl)-6-((3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-yl)methyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7(6H)-one
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Description
3-(3-fluorobenzyl)-6-((3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-yl)methyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7(6H)-one is a useful research compound. Its molecular formula is C21H16FN7O3 and its molecular weight is 433.403. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial Applications
A series of novel derivatives, including bis[1,2,4]triazolo[3,4-b][1,3,4]oxadiazoles, have been synthesized and screened for their antibacterial activity against both Gram-positive and Gram-negative bacteria. Compounds within this family exhibited potent inhibitory activity comparable with standard drugs like streptomycin, suggesting potential development as antibacterial agents (Reddy et al., 2013).
Anticonvulsant and Antidepressant Activities
Pyrido[2,3-d]pyrimidine derivatives, closely related to the triazolopyrimidine structure, were designed and synthesized as potential anticonvulsants and antidepressants. Pharmacological evaluations revealed that some of these compounds exhibited significant anticonvulsant activity and were more efficient than reference drugs like carbamazepine (Zhang et al., 2016).
Anticancer Activity
Synthesis and evaluation of new 2-aryl-4-(4-methoxybenzylidene)-5-oxazolone scaffolds were conducted, revealing that some compounds showed promising activity against human cancer cell lines, such as hepatocellular carcinoma and colorectal carcinoma, compared with the standard anticancer drug 5-fluorouracil (Biointerface Research in Applied Chemistry, 2020).
Properties
IUPAC Name |
3-[(3-fluorophenyl)methyl]-6-[[3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl]triazolo[4,5-d]pyrimidin-7-one |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
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InChI |
InChI=1S/C21H16FN7O3/c1-31-16-8-3-2-7-15(16)19-24-17(32-26-19)11-28-12-23-20-18(21(28)30)25-27-29(20)10-13-5-4-6-14(22)9-13/h2-9,12H,10-11H2,1H3 |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FRSXMHYEIXZBDL-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1C2=NOC(=N2)CN3C=NC4=C(C3=O)N=NN4CC5=CC(=CC=C5)F |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H16FN7O3 |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
433.4 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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